Cas no 69452-84-2 (1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene)

• Product Name: 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene
• CAS No: 69452-84-2
• MF: C₆BrClF₄
• MW: 263.414813995361
• CID: 821003
• PubChem ID: 622047
• Update Time: 2025-05-24

1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene
• 1-Bromo-4-chloro-2,3,5,6-tetra-fluorobenzene
• AC1LDN8R
• AG-G-70334
• C6BrClF4
• c7-1-3(9)5(11)2(8)6(12)4(1)1
• CTK5C9926
• FT-0641239

• Inchi： 1S/C6BrClF4/c7-1-3(9)5(11)2(8)6(12)4(1)10
• InChI Key： NBLNPUIBUYHFAT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1F)F)Cl)F)F

Computed Properties

• Exact Mass: 261.8808
• Monoisotopic Mass: 261.88080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 57-59 °C(lit.)
• PSA: 0

1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene

Comprehensive Overview of 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene (CAS No. 69452-84-2)

1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene (CAS No. 69452-84-2) is a highly specialized halogenated aromatic compound widely utilized in advanced chemical synthesis and material science. Its unique molecular structure, featuring bromine and chlorine substituents on a tetrafluorobenzene ring, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and electronic materials. The compound's reactivity and stability under various conditions have garnered significant attention from researchers and industrial applications.

In recent years, the demand for halogenated benzene derivatives like 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene has surged due to their role in developing high-performance polymers and organic semiconductors. These materials are critical for next-generation technologies such as flexible electronics, OLED displays, and energy storage systems. The compound's ability to undergo selective substitution reactions further enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

From an environmental perspective, the synthesis and handling of 69452-84-2 align with growing industry trends toward green chemistry. Researchers are investigating solvent-free or low-waste methodologies to produce such compounds, addressing concerns about sustainable chemical manufacturing. This focus resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

The compound's thermal and chemical stability also makes it a candidate for high-temperature applications, a key area of interest for aerospace and automotive industries. Questions like "How does tetrafluorobenzene improve material durability?" or "What are the alternatives to halogenated intermediates in synthesis?" reflect common queries in academic and industrial forums, highlighting the need for detailed technical profiles like this one.

Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC are typically employed to characterize 1-Bromo-4-chloro-2,3,5,6-tetrafluorobenzene, ensuring purity levels required for sensitive applications. The compound's spectral data (e.g., 19F-NMR shifts) is often referenced in synthetic protocols, making it a staple in organofluorine chemistry literature.

In summary, CAS No. 69452-84-2 represents a nexus of innovation across multiple disciplines. Its versatility in synthesis, coupled with rising demand for fluorinated building blocks, positions it as a compound of enduring relevance in both research and industrial settings. Future developments may explore its role in bioactive molecule design or advanced material engineering, further expanding its applications.